Cas no 35028-14-9 (2',3'-Dimethylpropiophenone)

2',3'-Dimethylpropiophenone is a substituted propiophenone derivative characterized by the presence of methyl groups at the 2' and 3' positions of the phenyl ring. This structural modification enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits favorable reactivity due to the electron-donating effects of the methyl substituents, facilitating selective functionalization. Its well-defined molecular structure ensures consistency in synthetic applications, while its stability under standard conditions makes it suitable for storage and handling. Researchers value this compound for its role in constructing complex molecular frameworks with precision.
2',3'-Dimethylpropiophenone structure
2',3'-Dimethylpropiophenone structure
Product Name:2',3'-Dimethylpropiophenone
CAS No:35028-14-9
MF:C11H14O
MW:162.228263378143
MDL:MFCD11617671
CID:1467806
PubChem ID:12399442
Update Time:2025-11-02

2',3'-Dimethylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(2,3-dimethylphenyl)-
    • CS-0320278
    • 35028-14-9
    • 1-(2,3-Dimethyl-phenyl)-propan-1-one
    • AKOS011841436
    • SCHEMBL581465
    • 1-(2,3-dimethylphenyl)propan-1-one
    • N14095
    • MFCD11617671
    • 2',3'-Dimethylpropiophenone
    • KTJWVFYKGHSIAS-UHFFFAOYSA-N
    • 1-(2,3-dimethylphenyl)-1-propanone
    • DTXSID001295692
    • NS-01284
    • MDL: MFCD11617671
    • Inchi: 1S/C11H14O/c1-4-11(12)10-7-5-6-8(2)9(10)3/h5-7H,4H2,1-3H3
    • InChI Key: KTJWVFYKGHSIAS-UHFFFAOYSA-N
    • SMILES: O=C(CC)C1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2',3'-Dimethylpropiophenone Pricemore >>

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TRC
D481675-10mg
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$ 50.00 2022-06-05
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Additional information on 2',3'-Dimethylpropiophenone

Exploring the Versatile Applications and Properties of 2',3'-Dimethylpropiophenone (CAS No. 35028-14-9)

2',3'-Dimethylpropiophenone (CAS No. 35028-14-9) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This aromatic ketone, characterized by its unique molecular structure, plays a pivotal role in the synthesis of fine chemicals, pharmaceutical intermediates, and flavor and fragrance compounds. Its chemical formula, C11H14O, and molecular weight of 162.23 g/mol make it a versatile building block in organic chemistry.

The compound's distinct properties, such as its boiling point of approximately 250-255°C and melting point range of 30-35°C, contribute to its suitability for high-temperature reactions. Researchers often highlight its solubility in organic solvents like ethanol, ether, and acetone, which facilitates its use in various synthetic pathways. Recent studies have explored its potential as a precursor for UV stabilizers and polymer additives, aligning with the growing demand for advanced materials in the plastics industry.

In the pharmaceutical sector, 2',3'-Dimethylpropiophenone serves as a crucial intermediate for developing active pharmaceutical ingredients (APIs). Its structural features enable the creation of complex molecules with potential therapeutic benefits. The compound's role in synthesizing anti-inflammatory agents and central nervous system (CNS) drugs has been particularly noteworthy, addressing current healthcare challenges such as chronic pain management and neurological disorders.

The flavor and fragrance industry extensively utilizes 2',3'-Dimethylpropiophenone due to its ability to impart unique aromatic profiles. Its derivatives contribute to the creation of food flavorings and perfume components, meeting the evolving consumer preferences for natural-like synthetic aromas. This application has gained prominence with the rising trend of clean-label products and sustainable fragrance solutions in personal care formulations.

From an environmental perspective, recent advancements have focused on developing green synthesis methods for 2',3'-Dimethylpropiophenone. Catalytic processes using biodegradable catalysts and renewable feedstocks represent significant strides toward sustainable chemical production. These innovations respond to the increasing regulatory pressures and consumer demand for eco-friendly chemicals across industries.

The global market for 2',3'-Dimethylpropiophenone reflects the compound's growing importance, with Asia-Pacific emerging as a key production and consumption region. Market analysts attribute this growth to the expansion of pharmaceutical manufacturing and specialty chemicals sectors in developing economies. Quality standards and regulatory compliance remain critical factors influencing the compound's supply chain and application development.

Analytical techniques such as gas chromatography (GC) and mass spectrometry (MS) are essential for characterizing 2',3'-Dimethylpropiophenone and ensuring product purity. These methods address the industry's need for precise quality control, particularly in sensitive applications like drug formulation and food additives. Recent technological advancements have improved detection limits and analysis speed, benefiting both manufacturers and end-users.

Storage and handling recommendations for 2',3'-Dimethylpropiophenone emphasize maintaining the compound in cool, dry conditions away from direct sunlight. Proper packaging materials and inventory management practices ensure product stability and longevity, which are crucial considerations for industrial users and research laboratories alike.

Future research directions for 2',3'-Dimethylpropiophenone include exploring its potential in advanced material science and nanotechnology applications. The compound's molecular structure offers possibilities for creating novel functional materials with tailored properties. These developments align with the broader scientific community's focus on smart materials and molecular engineering solutions for next-generation technologies.

In conclusion, 2',3'-Dimethylpropiophenone (CAS No. 35028-14-9) represents a multifaceted chemical with diverse applications across multiple industries. Its significance in pharmaceutical development, flavor chemistry, and material science continues to grow, driven by technological advancements and evolving market demands. As research uncovers new potential uses and sustainable production methods, this compound is poised to maintain its relevance in the chemical landscape for years to come.

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